Radical Cure Efficacy: Multi-Day vs. Single-Dose Tafenoquine
In a patient-level meta-analysis of two phase 3 randomized controlled trials (DETECTIVE and GATHER) comparing supervised 14-day primaquine (15 mg daily) versus single-dose tafenoquine (300 mg) for radical cure of P. vivax malaria in G6PD-normal patients, primaquine demonstrated a numerically higher percentage of patients free from recurrence at 6 months. The recurrence-free rate was 72.8% (95% CI, 65.6–78.8) in the primaquine group (n=214) compared with 67.0% (95% CI, 61.0–72.3) in the tafenoquine group (n=426) [1]. The odds ratio for recurrence (tafenoquine vs. primaquine) was 1.81 (95% CI, 0.82–3.96), indicating that tafenoquine was not shown to be noninferior to primaquine under the predefined noninferiority margin of 1.45 [1].
| Evidence Dimension | 6-month recurrence-free rate (radical cure efficacy) |
|---|---|
| Target Compound Data | 72.8% (95% CI, 65.6–78.8); n=214 |
| Comparator Or Baseline | Tafenoquine: 67.0% (95% CI, 61.0–72.3); n=426 |
| Quantified Difference | Absolute difference: +5.8 percentage points; Odds ratio for recurrence (tafenoquine vs. primaquine): 1.81 |
| Conditions | Phase 3 randomized controlled trials; supervised administration; G6PD-normal patients aged ≥16 years; 180-day follow-up |
Why This Matters
This direct head-to-head comparison establishes primaquine's 14-day supervised regimen as the efficacy benchmark for P. vivax radical cure, with numerically higher relapse-free survival than single-dose tafenoquine—a critical consideration for procurement in regions with high transmission intensity where relapse prevention is paramount.
- [1] Llanos-Cuentas A, Lacerda MVG, Hien TT, et al. Tafenoquine versus primaquine to prevent relapse of Plasmodium vivax malaria. N Engl J Med. 2019;380(3):229-241. View Source
